Cas no 2171167-11-4 ((2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-hydroxypropanoic acid)
(2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-hydroxypropanoic acid
- 2171167-11-4
- (2S)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-hydroxypropanoic acid
- EN300-1490806
-
- Inchi: 1S/C25H30N2O6/c1-3-25(4-2,23(31)27-21(13-28)22(29)30)15-26-24(32)33-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21,28H,3-4,13-15H2,1-2H3,(H,26,32)(H,27,31)(H,29,30)/t21-/m0/s1
- InChI Key: BOQTVGIGOUULGJ-NRFANRHFSA-N
- SMILES: O(C(NCC(C(N[C@H](C(=O)O)CO)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.21038668g/mol
- Monoisotopic Mass: 454.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 672
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 125Ų
(2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1490806-0.05g |
(2S)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-hydroxypropanoic acid |
2171167-11-4 | 0.05g |
$2044.0 | 2023-06-05 | ||
| Enamine | EN300-1490806-0.1g |
(2S)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-hydroxypropanoic acid |
2171167-11-4 | 0.1g |
$2142.0 | 2023-06-05 | ||
| Enamine | EN300-1490806-0.25g |
(2S)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-hydroxypropanoic acid |
2171167-11-4 | 0.25g |
$2239.0 | 2023-06-05 | ||
| Enamine | EN300-1490806-0.5g |
(2S)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-hydroxypropanoic acid |
2171167-11-4 | 0.5g |
$2336.0 | 2023-06-05 | ||
| Enamine | EN300-1490806-1.0g |
(2S)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-hydroxypropanoic acid |
2171167-11-4 | 1g |
$2433.0 | 2023-06-05 | ||
| Enamine | EN300-1490806-2.5g |
(2S)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-hydroxypropanoic acid |
2171167-11-4 | 2.5g |
$4771.0 | 2023-06-05 | ||
| Enamine | EN300-1490806-5.0g |
(2S)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-hydroxypropanoic acid |
2171167-11-4 | 5g |
$7058.0 | 2023-06-05 | ||
| Enamine | EN300-1490806-10.0g |
(2S)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-hydroxypropanoic acid |
2171167-11-4 | 10g |
$10464.0 | 2023-06-05 | ||
| Enamine | EN300-1490806-50mg |
(2S)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-hydroxypropanoic acid |
2171167-11-4 | 50mg |
$2044.0 | 2023-09-28 | ||
| Enamine | EN300-1490806-100mg |
(2S)-2-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-hydroxypropanoic acid |
2171167-11-4 | 100mg |
$2142.0 | 2023-09-28 |
(2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-hydroxypropanoic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on (2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-hydroxypropanoic acid
Comprehensive Analysis of (2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-hydroxypropanoic acid (CAS No. 2171167-11-4)
The compound (2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-hydroxypropanoic acid (CAS No. 2171167-11-4) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers frequently search for Fmoc-protected amino acids due to their critical role in drug discovery and biomaterial development.
In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and targeted therapies. The hydroxypropanoic acid moiety in this compound enhances its solubility, a feature highly sought after in formulation optimization. Google Trends data reveals growing queries like "Fmoc peptide applications" and "CAS 2171167-11-4 suppliers," reflecting its commercial relevance.
From a structural perspective, the 2-ethyl-2-aminomethylbutanamido backbone provides steric stability, while the 3-hydroxypropanoic acid terminus enables crosslinking with other biomolecules. This dual functionality aligns with trending topics such as "multifunctional linkers in bioconjugation" and "peptide-based drug delivery systems." Laboratories often prioritize this compound for antibody-drug conjugate (ADC) development, a field projected to grow at a CAGR of 15% through 2030.
Analytical techniques like HPLC and mass spectrometry confirm the high purity (>98%) of CAS No. 2171167-11-4, meeting stringent requirements for GMP-grade peptides. Industry forums frequently discuss its compatibility with click chemistry protocols, addressing common search terms such as "Fmoc deprotection conditions." The compound’s chiral center (2S-configuration) also makes it a reference standard for enantioselective synthesis studies.
Environmental and regulatory considerations highlight its biodegradability under OECD 301B guidelines, a key factor for sustainable green chemistry initiatives. Patent databases show increasing filings involving derivatives of this compound for neurological disorder treatments, correlating with rising searches for "blood-brain barrier penetrating peptides."
In conclusion, (2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-hydroxypropanoic acid represents a nexus of innovation in peptide chemistry. Its multifaceted applications—from ADC platforms to biodegradable scaffolds—position it at the forefront of life sciences research, answering pressing industry needs while adhering to eco-friendly principles.
2171167-11-4 ((2S)-2-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)